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Compound of Interest

Compound Name: N-Methylhomoveratrylamine

Cat. No.: B126883 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of N-Methylhomoveratrylamine (CAS No. 3490-06-0). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification
N-Methylhomoveratrylamine is classified as a hazardous substance. All personnel must be

aware of its potential risks before handling.

Hazard Classification GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[1][2][3][4]

Eye Irritation H319: Causes serious eye irritation[1][2][3][4]

Acute Toxicity (Oral) H302: Harmful if swallowed[2]

Serious Eye Damage H318: Causes serious eye damage[2]

Respiratory Irritation H335: May cause respiratory irritation[1][3][4]

Signal Word: Warning[1][3][4]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling N-Methylhomoveratrylamine to

minimize exposure.[5][6]

Protection Type Recommended Equipment Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or

NIOSH (US) standards[7]

Hand Protection Chemical-resistant gloves

Nitrile rubber is a suitable

option. Gloves must be

inspected before use and

disposed of properly after.[7][8]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing

Provides a barrier against

accidental skin contact.[8]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. For

higher-level protection, use

appropriate respirator

cartridges.

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator may be

used. For higher levels, an

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridge is recommended.[7]

Experimental Protocols: Safe Handling and Storage
Adherence to the following procedural steps will minimize exposure and mitigate potential

hazards.

Preparation and Area Setup:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[8]

Verify that an emergency shower and eyewash station are readily accessible.[8]

Assemble all necessary equipment and reagents before beginning work.[8]

Donning Personal Protective Equipment (PPE):
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Put on a fully buttoned laboratory coat.[8]

Wear safety glasses with side shields or chemical safety goggles.[8]

Don chemical-resistant gloves, inspecting them for any tears or perforations beforehand.[7]

[8]

Handling the Compound:

Handle N-Methylhomoveratrylamine in a well-ventilated area, ideally within a certified

chemical fume hood, to minimize inhalation exposure.[7][8]

Avoid direct contact with skin and eyes.[7][8]

Prevent the formation of dust or aerosols during handling.[7][8]

After handling, wash hands thoroughly with soap and water.[7][8]

Storage:

Store N-Methylhomoveratrylamine in a tightly closed container.[1][3][4]

Keep the container in a cool, dry, and well-ventilated place.[3][4][7]

The compound is hygroscopic and should be stored under an inert gas.[7]

Store locked up.[1][3][4]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][7]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[1][7]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][7]

Accidental Release Measures:

Use personal protective equipment.[1][7]

Avoid dust formation and breathing vapors, mist, or gas.[1][7]

Ensure adequate ventilation and evacuate personnel to safe areas.[1][7]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1][7]

Pick up and arrange disposal without creating dust. Keep in suitable, closed containers for

disposal.[7]

Disposal Plan
Chemical waste containing N-Methylhomoveratrylamine must be handled as hazardous

waste.

Waste Segregation and Collection:

Collect all waste materials, including contaminated gloves, wipes, and disposable labware, in

a designated and clearly labeled hazardous waste container.[8]

Never mix incompatible wastes.[9]

The first rinse of any container that held the chemical must be collected as hazardous waste.

[9]

Container Management:

Keep the waste container securely closed when not in use.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.echemi.com/sds/n-methylhomoveratrylamine-pid_Seven26552.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.echemi.com/sds/n-methylhomoveratrylamine-pid_Seven26552.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.echemi.com/sds/n-methylhomoveratrylamine-pid_Seven26552.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.echemi.com/sds/n-methylhomoveratrylamine-pid_Seven26552.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.echemi.com/sds/n-methylhomoveratrylamine-pid_Seven26552.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.echemi.com/sds/n-methylhomoveratrylamine-pid_Seven26552.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.capotchem.com/doc/viewmsds_3490-06-0.html
https://www.benchchem.com/product/b126883?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the waste container in a designated secondary containment area.[8]

Disposal Method:

Dispose of the chemical waste through your institution's authorized hazardous waste

disposal program.[7][8]

Do not dispose of it down the drain or in regular trash.[8][10]

A licensed professional waste disposal service should be contacted to dispose of this

material.[7]

Workflow for Safe Handling of N-
Methylhomoveratrylamine
Caption: Workflow for the safe handling of N-Methylhomoveratrylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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